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  4. 7-[(3-Chloro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11(6H)-ylidene)amino]heptanoic Acid
7-[(3-Chloro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11(6H)-ylidene)amino]heptanoic Acid 7-[(3-Chloro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11(6H)-ylidene)amino]heptanoic Acid
Brand Name: Vulcanchem
CAS No.: 131206-48-9
VCID: VC0122231
InChI: InChI=1S/C21H23ClN2O4S/c1-24-18-9-6-5-8-16(18)21(23-13-7-3-2-4-10-20(25)26)17-12-11-15(22)14-19(17)29(24,27)28/h5-6,8-9,11-12,14H,2-4,7,10,13H2,1H3,(H,25,26)
SMILES: CN1C2=CC=CC=C2C(=NCCCCCCC(=O)O)C3=C(S1(=O)=O)C=C(C=C3)Cl
Molecular Formula: C21H23ClN2O4S
Molecular Weight: 434.935

7-[(3-Chloro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11(6H)-ylidene)amino]heptanoic Acid

CAS No.: 131206-48-9

Reference Standards

VCID: VC0122231

Molecular Formula: C21H23ClN2O4S

Molecular Weight: 434.935

7-[(3-Chloro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11(6H)-ylidene)amino]heptanoic Acid - 131206-48-9

CAS No. 131206-48-9
Product Name 7-[(3-Chloro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11(6H)-ylidene)amino]heptanoic Acid
Molecular Formula C21H23ClN2O4S
Molecular Weight 434.935
IUPAC Name 7-[(3-chloro-6-methyl-5,5-dioxobenzo[c][2,1]benzothiazepin-11-ylidene)amino]heptanoic acid
Standard InChI InChI=1S/C21H23ClN2O4S/c1-24-18-9-6-5-8-16(18)21(23-13-7-3-2-4-10-20(25)26)17-12-11-15(22)14-19(17)29(24,27)28/h5-6,8-9,11-12,14H,2-4,7,10,13H2,1H3,(H,25,26)
Standard InChIKey MWEFWMXNBIQQNK-UHFFFAOYSA-N
SMILES CN1C2=CC=CC=C2C(=NCCCCCCC(=O)O)C3=C(S1(=O)=O)C=C(C=C3)Cl
Synonyms 7-[(3-Chloro-6-methyldibenzo[c,f][1,2]thiazepin-11(6H)-ylidene)amino]-heptanoic Acid S,S-dioxide; Dibenzo[c,f][1,2]thiazepine Heptanoic Acid Deriv; Tianeptine Impurity D
PubChem Compound 57824321
Last Modified Nov 11 2021
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